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Compound of Interest

Compound Name: Dasatinib carbaldehyde

Cat. No.: B10854316 Get Quote

In-Depth Technical Guide: Dasatinib
Carbaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Dasatinib carbaldehyde, a key

chemical entity in targeted protein degradation research. It details its physicochemical

properties, mechanism of action, and provides conceptual experimental workflows and

signaling pathway diagrams to support further research and development.

Physicochemical Properties of Dasatinib
Carbaldehyde
Dasatinib carbaldehyde serves as a crucial building block in the synthesis of Proteolysis

Targeting Chimeras (PROTACs). Its quantitative data are summarized below for easy

reference.

Property Value Reference

CAS Number 2112837-79-1 [1][2][3][4][5]

Molecular Weight 471.96 g/mol [1][2][3][4][5]

Molecular Formula C21H22ClN7O2S [3][4][6]
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Experimental Workflow: Synthesis of a Dasatinib-
Based PROTAC
The following diagram outlines a generalized experimental workflow for the synthesis and

characterization of a PROTAC utilizing Dasatinib carbaldehyde as the target-binding moiety.

This process involves the chemical ligation of the Dasatinib moiety to a linker and subsequently

to an E3 ligase ligand, followed by purification and characterization steps.
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A generalized workflow for the synthesis and characterization of a Dasatinib-based PROTAC.

Mechanism of Action: Dasatinib Signaling Pathway
Inhibition
Dasatinib is a potent inhibitor of multiple tyrosine kinases, playing a critical role in blocking

aberrant downstream signaling pathways that drive cancer cell proliferation and survival. The

diagram below illustrates the key signaling cascades targeted by Dasatinib. Dasatinib primarily

targets the BCR-ABL fusion protein, a hallmark of chronic myeloid leukemia (CML), as well as

SRC family kinases.[2][4] Inhibition of these kinases disrupts major signaling pathways
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including the RAS/MAPK, PI3K/AKT, and STAT pathways, ultimately leading to reduced cell

proliferation and induction of apoptosis in cancer cells.[7]
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Dasatinib inhibits BCR-ABL and SRC family kinases, blocking downstream signaling pathways.

Mechanism of Action: PROTAC-Mediated Protein
Degradation
Dasatinib carbaldehyde is a key component in the design of PROTACs that target specific

kinases for degradation. The general mechanism of action for a Dasatinib-based PROTAC is

depicted below. The PROTAC molecule forms a ternary complex with the target protein (e.g.,

BCR-ABL) and an E3 ubiquitin ligase.[8] This proximity induces the ubiquitination of the target

protein, marking it for degradation by the proteasome.[8][9] The PROTAC molecule is then

released and can catalytically induce the degradation of multiple target protein molecules.[9]
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General mechanism of a Dasatinib-based PROTAC leading to targeted protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. go.drugbank.com [go.drugbank.com]

2. What is the mechanism of Dasatinib? [synapse.patsnap.com]

3. researchgate.net [researchgate.net]

4. nbinno.com [nbinno.com]

5. Therapeutic targets and signaling mechanisms of dasatinib activity against radiation skin
ulcer - PMC [pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. researchgate.net [researchgate.net]

8. Proteolysis targeting chimera - Wikipedia [en.wikipedia.org]

9. portlandpress.com [portlandpress.com]

To cite this document: BenchChem. [Dasatinib carbaldehyde CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10854316#dasatinib-carbaldehyde-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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